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Compound of Interest

(4-Chlorophenyl)
Compound Name:

(diphenyl)methanol
CAS No.: 6922-89-0
Cat. No.: B3056124

Get Quote

Technical Monograph: (4-Chlorophenyl)
(diphenyl)methanol

CAS: 6922-89-0 | Formula: C19H1sCIO | MW: 294.78 g/mol [1]

Executive Summary

(4-Chlorophenyl)(diphenyl)methanol, often referred to as 4-Chlorotrityl alcohol, is a tertiary
alcohol and a critical intermediate in organic synthesis and medicinal chemistry.[1] Unlike its
"hyper-acid-labile" isomer (2-chlorotrityl alcohol), the 4-chloro derivative exhibits a distinct
stability profile governed primarily by electronic effects rather than steric strain.[1]

Its primary utility lies in two domains:

» Protecting Group Chemistry: It serves as the immediate precursor to 4-Chlorotrityl chloride
(4-CI-Trt-Cl), a reagent used to introduce the 4-chlorotrityl protecting group.[1] This group
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offers "tunable" acid lability—more stable than standard trityl (Tr) and dimethoxytrityl (DMTr)

groups—enabling orthogonal deprotection strategies in peptide and nucleotide synthesis.[1]

o Pharmaceutical Impurity Profiling: It is a regulated impurity (Impurity B) in the manufacturing

of Clotrimazole, requiring precise quantification for regulatory compliance (ICH Q3A/Q3B).

Physicochemical Profile

Property Data Note
White to off-white crystalline Hygroscopic; store under inert
Appearance .
solid atmosphere.[1]
Distinct from secondary
] ] ) alcohol analogs (e.g., 4-
Melting Point 84—-86 °C (Lit.)[1]
chlorobenzhydrol, MP ~60°C).
[1]
B Soluble in DCM, THF, EtOAc, Insoluble in water.[1] Forms
Solubility

Toluene

carbocation in TFA.

pKa (Conj. Acid)

~ -4 to -5 (estimated for cation)

The 4-Cl substituent
destabilizes the carbocation

relative to Trityl.[1]

Reactivity

SN1 Pathway Dominant

Reacts readily with acetyl
chloride or SOCI:2 to form the
trityl chloride.

Synthetic Protocol: Grighard Addition

The most robust synthesis involves the addition of a Grignard reagent to a benzophenone

derivative. This route is preferred over Friedel-Crafts methods due to higher regioselectivity and

yield.[1]

Reaction Scheme

The synthesis couples 4-Chlorobenzophenone with Phenylmagnesium bromide (or conversely,

Benzophenone with 4-Chlorophenylmagnesium bromide).[1]
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Figure 1: Grignard synthesis pathway. The reaction proceeds via nucleophilic attack on the
carbonyl carbon.

Step-by-Step Methodology

Reagents:

4-Chlorobenzophenone (1.0 eq)[1]

Phenylmagnesium bromide (1.2 eq, 3.0 M in Et20)[1]

Anhydrous THF (Solvent)[1][2]

Ammonium Chloride (sat.[1][2][3] aq.)
Protocol:

e Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and
addition funnel. Purge with Nitrogen (N2).[1]

» Dissolution: Dissolve 4-Chlorobenzophenone in anhydrous THF (5 mL/mmol). Cool to 0°C.[1]

[2]

» Addition: Add PhMgBr solution dropwise over 30 minutes. Note: Exothermic reaction.[1]
Maintain internal temp < 10°C to prevent biphenyl byproduct formation.
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o Reflux: Once addition is complete, warm to room temperature, then reflux for 2—4 hours.
Monitor by TLC (Hexane/EtOAc 9:1).[1] The starting ketone spot should disappear.

e Quench: Cool to 0°C. Carefully quench with saturated NH4Cl. Caution: Vigorous bubbling.[1]

o Workup: Extract with Ethyl Acetate (3x). Wash combined organics with Brine. Dry over
Na2S0a4 and concentrate in vacuo.

 Purification: Recrystallize from hot Hexane/Ethanol (9:1) to yield white crystals.[1]
Self-Validation Check:

o Color Change: Reaction mixture typically transitions from clear/yellow to a cloudy
suspension (alkoxide formation).[1]

e Quench: Failure to observe bubbling upon NH4Cl addition implies the Grignard reagent was
consumed or degraded (wet solvent).

Mechanistic Insight: The Trityl Electronic Ladder

Understanding the acid stability of trityl derivatives is crucial for selecting the right protecting
group. The stability of the ether/ester bond is inversely proportional to the stability of the
corresponding carbocation (SN1 mechanism).

e Electron Donating Groups (OMe): Stabilize the cation
Rapid ionization
High Acid Lability.

e Electron Withdrawing Groups (Cl): Destabilize the cation

Slow ionization

Increased Acid Stability.

(4-Chlorophenyl)(diphenyl)methanol sits at a unique position: it is more stable to acid than
unsubstituted trityl alcohol, making it useful for protecting groups that must survive mild acid
treatments (like detachment of 2-chlorotrityl resins).[1]
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Figure 2: Relative acid stability of trityl protecting groups.[1] 4-Chlorotrityl is more resistant to
acid than standard trityl.[1]

Critical Distinction: Do not confuse 4-chlorotrityl with 2-chlorotrityl.

e 2-Chlorotrityl: Steric hindrance twists the phenyl rings, relieving strain upon ionization.[1] This
makes it hyper-acid-labile (cleaves with 1% TFA).[1]

¢ 4-Chlorotrityl: Steric effect is negligible.[1] Electronic effect (inductive withdrawal) dominates,
making it less labile than Trityl.[1]
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Applications in Drug Development
A. Precursor to 4-Chlorotrityl Chloride

Researchers convert the alcohol to the chloride using Acetyl Chloride or Thionyl Chloride. The
resulting 4-Chlorotrityl Chloride is used to functionalize resins or protect primary
alcohols/amines.[1]

e Reaction:ROH + SOCIl> —» RCI + SOz + HCI

« Ultility: The 4-CI-Trt group is retained during the removal of DMTr groups in oligonucleotide
synthesis, allowing for block-synthesis strategies.[1]

B. Pharmaceutical Impurity Standard (Clotrimazole)

In the synthesis of the antifungal Clotrimazole (a trityl-imidazole), the reaction of 2-chlorotrityl
chloride can be contaminated with the 4-chloro isomer if the starting material (2-
chlorobenzotrichloride) contains 4-chloro impurities.

e Regulatory Requirement: CAS 6922-89-0 is Impurity B in the European Pharmacopoeia
monograph for Clotrimazole.[1]

e Action: QC labs must use authentic (4-Chlorophenyl)(diphenyl)methanol as a reference
standard to demonstrate that this impurity is below the reporting threshold (typically <0.10%).

[1]

Safety & Handling

e Hazards: Causes skin irritation (H315) and serious eye irritation (H319).[1]
» Storage: Store at +2°C to +8°C. Hygroscopic.

e Disposal: Halogenated organic waste.[1] Do not mix with non-halogenated solvents during
disposal to avoid incineration costs.[1]

References

o European Pharmacopoeia (Ph.[1] Eur.). Clotrimazole Monograph: Impurity B. European
Directorate for the Quality of Medicines (EDQM).
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e Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. Wiley-Interscience.
[1] (Standard text for trityl group stability hierarchies).

e Barlos, K., et al. (1989).[1] "Darstellung geschutzter Peptid-Fragmente unter Einsatz
substituierter Triphenylmethyl-Harze". Tetrahedron Letters, 30(30), 3943-3946.[1] (Seminal
work on chlorotrityl resin stability).

e BenchChem. Synthesis of 4-Chlorophenyl derivatives via Grignard. Link[1]

e PubChem. Compound Summary: (4-Chlorophenyl)diphenylmethanol (CAS 6922-89-0).[1][4]
National Library of Medicine. Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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